Cas no 941987-75-3 (4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 941987-75-3
• MF: C₂₂H₂₂FN₃O₄S
• MW: 443.491187572479
• CID: 5502921
• Update Time: 2025-10-28

4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)sulfonyl-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]butanamide
• 4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

• Inchi： 1S/C22H22FN3O4S/c23-18-9-11-19(12-10-18)31(28,29)13-3-6-20(27)24-22-26-25-21(30-22)17-8-7-15-4-1-2-5-16(15)14-17/h7-12,14H,1-6,13H2,(H,24,26,27)
• InChI Key： BCNDXJHVILTVDN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3C(=C2)CCCC3)O1)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on 4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

Professional Introduction to Compound with CAS No. 941987-75-3 and Product Name: 4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide

The compound with the CAS number 941987-75-3 and the product name 4-(4-fluorobenzenesulfonyl)-N-5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-ylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 4-fluorobenzenesulfonyl group and a 1,3,4-oxadiazole core suggests a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of 1,3,4-oxadiazole scaffolds in medicinal chemistry. These heterocyclic compounds are known for their stability and ability to interact with biological targets in multiple ways. The 4-fluorobenzenesulfonyl moiety further enhances the pharmacological profile by introducing fluorine atoms, which are widely recognized for their ability to modulate metabolic stability and binding interactions. This combination makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.

The 5-(5,6,7,8-tetrahydronaphthalen-2-yl) substituent adds another layer of complexity to the molecule. Tetrahydropyranone derivatives are known for their versatility in drug design, often serving as key pharmacophores in various bioactive molecules. The integration of this group with the 1,3,4-oxadiazole core creates a scaffold that is likely to exhibit favorable pharmacokinetic properties. This structural arrangement is particularly intriguing because it may allow for selective interactions with biological receptors, thereby minimizing off-target effects.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying potential drug candidates. The unique structural features of this molecule make it an attractive subject for computational studies aimed at elucidating its binding mechanisms. Such investigations could provide valuable insights into how structural modifications influence biological activity.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Its unique chemical properties may make it suitable for use in diagnostic imaging or as a tool compound in biochemical assays. The 4-fluorobenzenesulfonyl group, for instance, can be exploited for fluorine-based imaging techniques, which are increasingly used in preclinical research due to their high sensitivity and specificity.

The synthesis of this compound presents an interesting challenge from a chemical perspective. The multi-step synthesis involves the careful integration of several functional groups while maintaining regioselectivity and yield. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated couplings, may be employed to achieve this goal. The development of efficient synthetic routes is crucial not only for laboratory-scale production but also for potential industrial applications.

From a regulatory standpoint, ensuring compliance with Good Manufacturing Practices (GMP) is essential for any pharmaceutical compound. The synthesis and purification processes must be rigorously controlled to meet industry standards. This includes optimizing reaction conditions to minimize impurities and ensuring that all intermediates are characterized thoroughly before proceeding to subsequent steps.

The potential therapeutic applications of this compound are vast and warrant further exploration. Preclinical studies could focus on evaluating its efficacy against various disease targets, including inflammatory disorders and neurological conditions. The 1,3,4-oxadiazole core is particularly relevant here due to its known bioactivity in these areas. Additionally, the presence of fluorine atoms may enhance its metabolic stability compared to analogous compounds lacking such substitutions.

In conclusion,941987-75-3 represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to advance our understanding of structure-function relationships,this molecule will undoubtedly play a crucial role in shaping future therapeutic strategies.